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Compound of Interest

Compound Name: Nucc-390 dihydrochloride

Cat. No.: B8117596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nucc-390 dihydrochloride is a novel, selective small-molecule agonist of the C-X-C motif

chemokine receptor 4 (CXCR4).[1][2][3] Its ability to induce CXCR4 internalization and promote

nerve recovery makes it a valuable tool in neurodegeneration research and drug development.

[1][3][4] This document provides detailed protocols for the preparation of stock solutions of

Nucc-390 dihydrochloride for both in vitro and in vivo applications, ensuring accurate and

reproducible experimental outcomes.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Nucc-390 dihydrochloride is

essential for its proper handling and use in experimental settings.
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Property Value

Molecular Formula C₂₃H₃₃N₅O • 2HCl[2]

Formula Weight 468.5 g/mol [2]

Appearance Solid[2]

Purity ≥98%[2]

CAS Number 2749281-71-6[2][3]

Solubility
Nucc-390 dihydrochloride exhibits solubility in various solvents, which is critical for the

preparation of stock solutions for diverse experimental needs. Assistance from ultrasonication

and warming may be required to achieve complete dissolution.[1][5][6]

Solvent Solubility Notes

DMSO 100 mg/mL (213.47 mM)[6] Requires ultrasonication.[6]

Water 25 mg/mL (53.37 mM)[6] Requires ultrasonication.[6]

PBS 20 mg/mL (42.69 mM)[1][5]
Requires ultrasonication and

warming to 60°C.[1][5]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of Nucc-390 dihydrochloride.
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Form
Storage
Temperature

Stability Special Conditions

Solid (Powder) -20°C[3][7] 3 years[7]

In Solvent -80°C[1][6] 6 months[1][6]
Store under nitrogen.

[1][6]

-20°C[1][6] 1 month[1][6]
Store under nitrogen.

[1][6]

Experimental Protocols
Required Materials

Nucc-390 dihydrochloride powder

Sterile, high-purity solvents (DMSO, sterile water, or sterile PBS)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Warming device (e.g., water bath or heat block)

Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat.[8]

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common solvent

for in vitro studies.

Pre-weighing Preparation: Before dispensing, allow the Nucc-390 dihydrochloride vial to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation.
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Weighing: In a sterile vial, accurately weigh the desired amount of Nucc-390
dihydrochloride powder using a calibrated analytical balance. For example, to prepare 1

mL of a 10 mM solution, weigh out 4.685 mg of the compound.

Solvent Addition: Add the calculated volume of high-purity DMSO to the vial. For the example

above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly. If the compound does not fully

dissolve, sonicate the vial in an ultrasonic water bath for 5-10 minutes.[6] Gentle warming

(up to 37°C) can also be applied if necessary.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up

to 1 month, preferably under a nitrogen atmosphere.[1][6]

Protocol for Preparing a 20 mg/mL PBS Stock Solution
for In Vivo Studies
This protocol is suitable for preparing a higher concentration stock solution in a physiologically

compatible buffer for animal studies.

Pre-weighing Preparation: Allow the Nucc-390 dihydrochloride vial to reach room

temperature.

Weighing: Accurately weigh the desired amount of Nucc-390 dihydrochloride powder into a

sterile vial. For example, to prepare 1 mL of a 20 mg/mL solution, weigh out 20 mg of the

compound.

Solvent Addition: Add the calculated volume of sterile PBS to the vial. For the example

above, add 1 mL of PBS.

Dissolution: Tightly cap the vial and vortex. To aid dissolution, sonicate the vial in an

ultrasonic water bath and warm it to 60°C.[1][5] Continue this process until the solution is

clear.[1][5]
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Cooling: Allow the solution to cool to room temperature before use.

Use and Storage: It is recommended to prepare this solution fresh for each experiment. If

short-term storage is necessary, store at 4°C for no longer than 24 hours. For longer-term

storage, follow the guidelines in the storage table, though precipitation may occur upon

freezing and re-thawing of aqueous solutions.

Safety Precautions
Standard laboratory safety practices should be followed when handling Nucc-390
dihydrochloride.[8] This includes wearing appropriate personal protective equipment such as

gloves, a lab coat, and safety glasses to avoid contact with skin and eyes.[8] Handle the

compound in a well-ventilated area or a chemical fume hood to avoid inhalation of the powder.

[8]

Signaling Pathway and Experimental Workflow
Nucc-390 Signaling Pathway
Nucc-390 acts as an agonist for the CXCR4 receptor.[9] Upon binding, it is believed to trigger

downstream signaling cascades, such as the ERK pathway, and induce receptor

internalization.[1][6] This activity ultimately promotes neuronal survival and axonal growth.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

